Cas no 108946-81-2 (2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)-)
108946-81-2 structure
Product Name:2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)-
CAS No:108946-81-2
MF:C13H18O3
MW:222.280224323273
CID:1187236
Update Time:2024-08-05
2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)-
- 2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethyl ester, (E)- (9CI)
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- Inchi: 1S/C13H18O3/c1-5-16-12(15)7-6-10-9(2)11(14)8-13(10,3)4/h6-7H,5,8H2,1-4H3/b7-6+
- InChI Key: BWZKNFRGOGEAMI-VOTSOKGWSA-N
- SMILES: C(OCC)(=O)/C=C/C1C(C)(C)CC(=O)C=1C
Computed Properties
- Exact Mass: 222.12564
Experimental Properties
- Density: 1.082±0.06 g/cm3(Predicted)
- Boiling Point: 318.4±31.0 °C(Predicted)
- PSA: 43.37
2-Propenoic acid, 3-(2,5,5-trimethyl-3-oxo-1-cyclopenten-1-yl)-, ethylester, (E)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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